N'-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea

• IUPAC Name: 3-benzyl-1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1-methylthiourea
• InChI: InChI=1S/C18H20N2O2S/c1-20(18(23)19-11-14-7-3-2-4-8-14)12-15-13-21-16-9-5-6-10-17(16)22-15/h2-10,15H,11-13H2,1H3,(H,19,23)
• InChI Key: RFJCCPXRHIONTJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1COC2=CC=CC=C2O1)C(=S)NCC3=CC=CC=C3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as benzylthiourea or BTU and has a molecular formula of C18H20N2O2S.

Mechanism of Action

The mechanism of action of N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea is not fully understood. However, it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins involved in various biological processes. For example, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins and play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects
N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been found to have antibacterial activity against various Gram-positive and Gram-negative bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea in lab experiments is its broad range of potential applications. It has been shown to have activity against various cancer cell lines, as well as anti-inflammatory and antibacterial properties. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea. One area of interest is its potential as an anti-diabetic and anti-obesity agent. It has been shown to have activity against adipogenesis and glucose uptake, which may make it a promising candidate for the treatment of these conditions. Additionally, further research is needed to fully understand its mechanism of action and to optimize its activity against various cancer cell lines.

Scientific Research Applications

N-benzyl-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylthiourea has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-bacterial properties. Additionally, it has been shown to have potential as an anti-diabetic and anti-obesity agent.